3-Methoxy-4-nitrobenzene-1-sulfonamide
Overview
Description
3-Methoxy-4-nitrobenzene-1-sulfonamide is a chemical compound with the molecular formula C7H8N2O5S . It has a molecular weight of 232.22 .
Molecular Structure Analysis
The molecular structure of 3-Methoxy-4-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a methoxy group (OCH3), a nitro group (NO2), and a sulfonamide group (SO2NH2) .Physical And Chemical Properties Analysis
3-Methoxy-4-nitrobenzene-1-sulfonamide is a solid at room temperature . More detailed physical and chemical properties are not available.Scientific Research Applications
Chemical Synthesis and Molecular Interaction
3-Methoxy-4-nitrobenzene-1-sulfonamide derivatives have been employed in various chemical synthesis processes. For example, these derivatives serve as substrates in Lewis acid-mediated condensation reactions with pyrimidine bases to produce O,N-acetals. This is particularly evident in the production of compounds like (RS)-1-(2-Nitrobenzenesulfonyl)- and (RS)-1-(4-nitrobenzenesulfonyl)-3-methoxy-1,2,3,5-tetrahydro-4,1-benzoxazepines, which exhibit notable reactivity and selectivity under specific conditions, such as the presence of acetonitrile and stannic chloride (Díaz-Gavilán et al., 2006).
Crystallography and Material Science
In the field of crystallography and material science, 3-Methoxy-4-nitrobenzene-1-sulfonamide plays a role in forming co-crystalline compounds, such as N'-(2-hydroxy-3-methoxy benzylidene)-4-nitro benzenesulfonylhydrazide, which have been characterized by various spectroscopic methods and elemental analysis, demonstrating unique structural properties (تحریری et al., 2018).
Pharmaceutical Research and Development
In pharmaceutical research, derivatives of 3-Methoxy-4-nitrobenzene-1-sulfonamide have been synthesized and evaluated for their bioactive potential. For instance, sulfonamide derivatives have demonstrated antimicrobial activity and have been studied for their interaction with biological targets like DNA Gyrase-A, indicating their relevance in drug design and antimicrobial therapy (Kumar et al., 2020).
Safety and Hazards
properties
IUPAC Name |
3-methoxy-4-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O5S/c1-14-7-4-5(15(8,12)13)2-3-6(7)9(10)11/h2-4H,1H3,(H2,8,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITLDNUYYVVFHER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)S(=O)(=O)N)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-4-nitrobenzene-1-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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